Cas no 1436182-99-8 (3-(2-Methyl-4-thiazolyl)-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]benzamide)

• Product Name: 3-(2-Methyl-4-thiazolyl)-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]benzamide
• CAS No: 1436182-99-8
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5404159
• Update Time: 2025-10-30

3-(2-Methyl-4-thiazolyl)-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-4-thiazolyl)-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]benzamide

• Inchi： 1S/C16H17N3O2S/c1-3-15(20)17-7-8-18-16(21)13-6-4-5-12(9-13)14-10-22-11(2)19-14/h3-6,9-10H,1,7-8H2,2H3,(H,17,20)(H,18,21)
• InChI Key： SLPJYCOBFSDXPZ-UHFFFAOYSA-N
• SMILES： C(NCCNC(=O)C=C)(=O)C1=CC=CC(C2=CSC(C)=N2)=C1

Experimental Properties

• Density: 1.207±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.7±55.0 °C(Predicted)
• pka: 13.77±0.46(Predicted)

Additional information on 3-(2-Methyl-4-thiazolyl)-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]benzamide

3-(2-Methyl-4-thiazolyl)-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]benzamide: A Comprehensive Overview

The compound with CAS No. 1436182-99-8, known as 3-(2-Methyl-4-thiazolyl)-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and mechanisms of action.

Thiazole derivatives have long been recognized for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the thiazole ring in this compound contributes to its stability and bioavailability, making it a promising candidate for therapeutic interventions. The benzamide moiety, on the other hand, plays a crucial role in modulating the compound's pharmacokinetic profile and receptor binding affinity.

Recent studies have focused on the antiproliferative activity of this compound against various cancer cell lines. Experimental data indicate that it exhibits selective cytotoxicity, potentially targeting key signaling pathways involved in tumor growth and metastasis. This finding aligns with the growing trend of developing targeted therapies that minimize adverse effects on healthy cells.

The synthesis of 3-(2-Methyl-4-thiazolyl)-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring scalability for potential large-scale production.

In terms of drug delivery, this compound has shown potential as a carrier for targeted drug delivery systems. Its ability to encapsulate hydrophobic drugs while maintaining structural integrity makes it a valuable component in nanotechnology-based therapies. This application underscores the importance of exploring novel materials for improving therapeutic outcomes.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the compound's interaction with biomolecular targets. These studies reveal that the thiazole ring and benzamide group are critical for binding to specific receptors, suggesting its potential as a lead compound for drug design.

Despite its promising attributes, further research is required to fully elucidate its mechanism of action and safety profile. Ongoing clinical trials are expected to provide critical data on its efficacy and tolerability in human subjects.

In conclusion, 3-(2-Methyl-4-thiazolyl)-N-[2-[(1-oxo-2-propen-1-yll)amino]ethyl]benzamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a compelling candidate for future therapeutic applications.